Cas no 1119454-89-5 (4-(2,4-dimethoxyphenyl)phenol)

• Product Name: 4-(2,4-dimethoxyphenyl)phenol
• CAS No: 1119454-89-5
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• MDL: MFCD18312918
• CID: 2607641
• PubChem ID: 44886962
• Update Time: 2025-05-19

4-(2,4-dimethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethoxyphenyl)phenol
• 2',4'-Dimethoxy[1,1'-biphenyl]-4-ol
• MFCD18312918
• DTXSID50661246
• SCHEMBL7218648
• F80498
• CHEMBL3813853
• 2',4'-Dimethoxy-[1,1'-biphenyl]-4-ol
• AKOS017557075
• BS-30112
• 1119454-89-5
• CS-0209681

• MDL： MFCD18312918
• Inchi： 1S/C14H14O3/c1-16-12-7-8-13(14(9-12)17-2)10-3-5-11(15)6-4-10/h3-9,15H,1-2H3
• InChI Key： KXRVKFFOMMMQQH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1C=CC(=CC=1)O)OC

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,4-dimethoxyphenyl)phenol

Comprehensive Overview of 4-(2,4-Dimethoxyphenyl)phenol (CAS No. 1119454-89-5)

4-(2,4-Dimethoxyphenyl)phenol (CAS No. 1119454-89-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenolic hydroxyl group and two methoxy substituents on the aromatic ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 4-(2,4-dimethoxyphenyl)phenol is C₁₃H₁₄O₃, and its molecular weight is approximately 226.25 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its use in various formulations and solutions.

In recent years, 4-(2,4-dimethoxyphenyl)phenol has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 4-(2,4-dimethoxyphenyl)phenol has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is associated with numerous diseases including cancer, cardiovascular disorders, and neurodegenerative conditions. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

The potential anticancer properties of 4-(2,4-dimethoxyphenyl)phenol have also been explored. Preclinical studies have shown that it can induce apoptosis in cancer cells and inhibit their proliferation. This effect is attributed to its ability to modulate key signaling pathways involved in cell survival and death. For instance, it has been reported to downregulate the expression of anti-apoptotic proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax.

In addition to its therapeutic applications, 4-(2,4-dimethoxyphenyl)phenol has found use in the development of novel materials and coatings. Its unique chemical structure allows it to be incorporated into polymers and other materials to enhance their functional properties. For example, it can be used as a stabilizer or modifier to improve the thermal stability and mechanical strength of polymers.

The synthesis of 4-(2,4-dimethoxyphenyl)phenol has been optimized using various methodologies to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions involving aryl halides and phenols. These methods have been refined to minimize by-products and improve the overall efficiency of the synthesis process.

Safety considerations are an essential aspect of working with any chemical compound. While 4-(2,4-dimethoxyphenyl)phenol is not classified as a hazardous substance under current regulations, it is important to handle it with appropriate precautions to ensure safety in laboratory settings. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound.

In conclusion, 4-(2,4-dimethoxyphenyl)phenol (CAS No. 1119454-89-5) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and beyond. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.